molecular formula C15H26O4 B8563330 6-(7-Hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-7-carbaldehyde CAS No. 56893-87-9

6-(7-Hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-7-carbaldehyde

Cat. No.: B8563330
CAS No.: 56893-87-9
M. Wt: 270.36 g/mol
InChI Key: XCYJWKOGHKXWJZ-UHFFFAOYSA-N
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Description

6-(7-Hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-7-carbaldehyde is a useful research compound. Its molecular formula is C15H26O4 and its molecular weight is 270.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

56893-87-9

Molecular Formula

C15H26O4

Molecular Weight

270.36 g/mol

IUPAC Name

9-(7-hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-8-carbaldehyde

InChI

InChI=1S/C15H26O4/c16-9-5-3-1-2-4-6-14-13(12-17)7-8-15(14)18-10-11-19-15/h12-14,16H,1-11H2

InChI Key

XCYJWKOGHKXWJZ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C(C1C=O)CCCCCCCO)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diisobutylaluminium hydride (53 g.) in dry benzene (145 ml.) was added, with rapid stirring, to a solution of 7-cyano-6-(7-hydroxyheptyl)-1,4-dioxaspiro[4,4]nonane (43.2 g.) in dry diethyl ether (432 ml.) at 10°-15° C. Stirring at ambient temperature was continued for 90 minutes and the mixture was added to 2 N aqueous acetic acid (1 liter) at a temperature lower than 15° C. The organic phase was separated and the aqueous layer was extracted with diethyl ether. The combined organic phases were washed with aqueous sodium bicarbonate, dried over sodium sulphate, the solvents removed in vacuo and the residue distilled under reduced pressure to give 7-formyl-6-(7-hydroxyheptyl)-1,4-dioxaspiro[4,4]nonane (25.3 g.), b.p. 164°-200° C.0.05 mm.Hg, νmax 1710 cm-1 , 2700 cm-1 (liquid film).
Quantity
53 g
Type
reactant
Reaction Step One
Quantity
43.2 g
Type
reactant
Reaction Step One
Quantity
145 mL
Type
solvent
Reaction Step One
Quantity
432 mL
Type
solvent
Reaction Step One
Quantity
1 L
Type
reactant
Reaction Step Two

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